Cas no 72578-40-6 (2-Amino-1-(4-bromophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

2-Amino-1-(4-bromophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile structure
72578-40-6 structure
Product Name:2-Amino-1-(4-bromophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
CAS No:72578-40-6
MF:C13H12BrN3
MW:290.1584815979
CID:1084939
PubChem ID:13072956
Update Time:2025-04-20

2-Amino-1-(4-bromophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(4-bromophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
    • 72578-40-6
    • Inchi: 1S/C13H12BrN3/c1-8-9(2)17(13(16)12(8)7-15)11-5-3-10(14)4-6-11/h3-6H,16H2,1-2H3
    • InChI Key: DEZHTLUMBMAQGI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(=C(C#N)C(C)=C1C)N

Computed Properties

  • Exact Mass: 289.02146g/mol
  • Monoisotopic Mass: 289.02146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.7Ų
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